Cas no 1261475-75-5 (2-(Difluoromethoxy)pyrazine-6-acetonitrile)

• Product Name: 2-(Difluoromethoxy)pyrazine-6-acetonitrile
• CAS No: 1261475-75-5
• MF: C₇H₅F₂N₃O
• MW: 185.130907773972
• CID: 4823649
• Update Time: 2025-10-25

2-(Difluoromethoxy)pyrazine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)pyrazine-6-acetonitrile
• 2-[6-(difluoromethoxy)pyrazin-2-yl]acetonitrile

• Inchi： 1S/C7H5F2N3O/c8-7(9)13-6-4-11-3-5(12-6)1-2-10/h3-4,7H,1H2
• InChI Key： AVZSVGASKVYVDB-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=CC(CC#N)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 0.7
• Topological Polar Surface Area: 58.8

Additional information on 2-(Difluoromethoxy)pyrazine-6-acetonitrile

2-(Difluoromethoxy)pyrazine-6-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1261475-75-5, known as 2-(Difluoromethoxy)pyrazine-6-acetonitrile, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced materials development. In this article, we delve into the properties, synthesis, and recent advancements associated with 2-(Difluoromethoxy)pyrazine-6-acetonitrile, providing a comprehensive understanding of its significance in contemporary research.

2-(Difluoromethoxy)pyrazine-6-acetonitrile is characterized by its pyrazine ring system, which serves as a versatile scaffold for various functional groups. The presence of a difluoromethoxy group at the 2-position and an acetonitrile group at the 6-position introduces unique electronic and steric properties to the molecule. These features make it an attractive candidate for exploring novel chemical reactions and biological activities. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the context of medicinal chemistry.

One of the most intriguing aspects of 2-(Difluoromethoxy)pyrazine-6-acetonitrile is its role in modern drug discovery efforts. Researchers have utilized this compound as a starting material for synthesizing bioisosteres and analogs with enhanced pharmacokinetic profiles. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to develop compounds with improved solubility and bioavailability. These advancements underscore the importance of difluoromethoxy pyrazine derivatives in contemporary therapeutic development.

In addition to its pharmaceutical applications, 2-(Difluoromethoxy)pyrazine-6-acetonitrile has also found relevance in materials science. Its electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent breakthroughs in this area have demonstrated that derivatives of this compound can exhibit desirable charge transport characteristics, paving the way for their integration into next-generation electronic devices.

The synthesis of 2-(Difluoromethoxy)pyrazine-6-acetonitrile involves a multi-step process that typically begins with the preparation of pyrazine derivatives. Key steps include nucleophilic substitution reactions and acylation processes, which are optimized to ensure high yields and purity. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly streamlined the production of this compound, making it more accessible for research purposes.

From a structural perspective, 2-(Difluoromethoxy)pyrazine-6-acetonitrile exhibits a high degree of conformational rigidity due to the planar nature of the pyrazine ring. This rigidity contributes to its stability under various reaction conditions and enhances its suitability for use in demanding chemical transformations. Furthermore, the presence of electron-withdrawing groups such as acetonitrile enhances the molecule's reactivity toward electrophilic species, making it a valuable substrate for exploring reactivity patterns in organic chemistry.

Recent advancements in computational chemistry have also shed light on the electronic properties of 2-(Difluoromethoxy)pyrazine-6-acetonitrile. Density functional theory (DFT) studies have revealed that the compound exhibits favorable HOMO-LUMO energy levels, which are critical for its role in electronic applications. These findings align with experimental observations and provide a deeper understanding of its potential uses in materials science.

In conclusion, 2-(Difluoromethoxy)pyrazine-6-acetonitrile stands as a testament to the ingenuity of modern chemical research. Its unique structure, versatile reactivity, and promising applications across multiple disciplines position it as a key player in future scientific endeavors. As researchers continue to explore its potential, this compound is likely to contribute significantly to advancements in drug discovery, materials science, and beyond.